rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one hydrochloride, cis
Overview
Description
Rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one hydrochloride, cis, is an organic compound belonging to the class of pyrrolidinones. It is a chiral, crystalline solid with a molecular weight of 269.84 g/mol. Rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one hydrochloride, cis, has been studied extensively in the scientific community due to its potential applications in various scientific fields.
Scientific Research Applications
Rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one hydrochloride, cis, has been studied extensively in the scientific community due to its potential applications in various scientific fields. It has been used as a chiral building block for the synthesis of biologically active molecules, such as inhibitors of the enzyme dihydrofolate reductase and inhibitors of the enzyme cytochrome P450. It has also been used as a ligand in asymmetric catalysis and as a starting material for the synthesis of other chiral compounds. Additionally, rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one hydrochloride, cis, has been used in the development of drug delivery systems and as a substrate for the synthesis of polymeric materials.
Mechanism of Action
Rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one hydrochloride, cis, has been studied extensively in the scientific community due to its potential applications in various scientific fields. The mechanism of action of this compound is not yet fully understood. However, it is believed that its chiral nature is responsible for its biological activity. It is thought that the compound can interact with various proteins and enzymes in the body, leading to changes in the activity of these proteins and enzymes. Additionally, it is believed that the compound can interact with receptors in the body, leading to changes in the activity of these receptors.
Biochemical and Physiological Effects
Rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one hydrochloride, cis, has been studied extensively in the scientific community due to its potential applications in various scientific fields. The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have a variety of effects on the body, including the inhibition of the enzyme dihydrofolate reductase, the inhibition of the enzyme cytochrome P450, and the stimulation of the production of prostaglandins. Additionally, it has been shown to have an anti-inflammatory effect and to have an effect on the metabolism of lipids.
Advantages and Limitations for Lab Experiments
Rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one hydrochloride, cis, has been studied extensively in the scientific community due to its potential applications in various scientific fields. One of the advantages of using this compound in laboratory experiments is its high solubility in water, which makes it easy to work with. Additionally, it is relatively stable, which makes it suitable for long-term storage. However, one of the limitations of using this compound in laboratory experiments is its chiral nature, which can lead to unpredictable results. Additionally, the compound is toxic and should be handled with care.
Future Directions
The potential future directions for the use of rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one hydrochloride, cis, are numerous. One potential future direction is the development of new drug delivery systems and drug formulations based on this compound. Additionally, further research could be conducted to explore its potential applications in the fields of asymmetric catalysis, drug discovery, and polymer synthesis. Additionally, further research could be conducted to explore its potential effects on the metabolism of lipids and its potential anti-inflammatory effects. Finally, further research could be conducted to explore its potential applications in the fields of materials science and nanotechnology.
Synthesis Methods
The synthesis of rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one hydrochloride, cis, can be achieved through a two-step process. The first step involves the synthesis of rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one from the reaction of tert-butyl bromide and 2-amino-5-methylpyrrolidine in the presence of a base. The second step involves the hydrochlorination of the resulting rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one to yield rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one hydrochloride, cis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one hydrochloride, cis involves the conversion of tert-butyl acetoacetate to the corresponding pyrrolidin-2-one intermediate, followed by the addition of an amine and subsequent hydrolysis to yield the final product.", "Starting Materials": [ "tert-butyl acetoacetate", "ammonium chloride", "sodium hydroxide", "hydrochloric acid", "ethanol", "water" ], "Reaction": [ "Step 1: tert-butyl acetoacetate is reacted with ammonium chloride and sodium hydroxide in ethanol to form the corresponding pyrrolidin-2-one intermediate.", "Step 2: The pyrrolidin-2-one intermediate is then reacted with tert-butylamine in ethanol to form the desired amine intermediate.", "Step 3: The amine intermediate is hydrolyzed with hydrochloric acid in water to yield the final product, rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one hydrochloride, cis." ] } | |
CAS RN |
2260936-83-0 |
Product Name |
rac-(3R,5R)-3-amino-5-tert-butylpyrrolidin-2-one hydrochloride, cis |
Molecular Formula |
C8H17ClN2O |
Molecular Weight |
192.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
